Gomisin S
Gomisin S
Brand Name:
Vulcanchem
CAS No.:
119239-49-5
VCID:
VC0161314
InChI:
InChI=1S/C23H30O7/c1-11-8-13-9-15(24)20(27-4)22(29-6)17(13)18-14(19(25)12(11)2)10-16(26-3)21(28-5)23(18)30-7/h9-12,19,24-25H,8H2,1-7H3/t11-,12-,19-/m0/s1
SMILES:
CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3C(C1C)O)OC)OC)OC)OC)OC)O
Molecular Formula:
C23H30O7
Molecular Weight:
418.5 g/mol
Gomisin S
CAS No.: 119239-49-5
Reference Standards
VCID: VC0161314
Molecular Formula: C23H30O7
Molecular Weight: 418.5 g/mol
| CAS No. | 119239-49-5 |
|---|---|
| Product Name | Gomisin S |
| Molecular Formula | C23H30O7 |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | (9S,10S,11S)-3,4,14,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-5,11-diol |
| Standard InChI | InChI=1S/C23H30O7/c1-11-8-13-9-15(24)20(27-4)22(29-6)17(13)18-14(19(25)12(11)2)10-16(26-3)21(28-5)23(18)30-7/h9-12,19,24-25H,8H2,1-7H3/t11-,12-,19-/m0/s1 |
| Standard InChIKey | FNANNZAGLCKFOL-ZKTNFTSUSA-N |
| Isomeric SMILES | C[C@H]1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3[C@H]([C@H]1C)O)OC)OC)OC)OC)OC)O |
| SMILES | CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3C(C1C)O)OC)OC)OC)OC)OC)O |
| Canonical SMILES | CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3C(C1C)O)OC)OC)OC)OC)OC)O |
| Appearance | Powder |
| PubChem Compound | 14213995 |
| Last Modified | Nov 11 2021 |
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